Cas no 1152595-98-6 (3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE)

• Product Name: 3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE
• CAS No: 1152595-98-6
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6442012
• Update Time: 2025-07-15

3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE
• 2-Pyridinamine, 3-(cyclopentyloxy)-

• Inchi： 1S/C10H14N2O/c11-10-9(6-3-7-12-10)13-8-4-1-2-5-8/h3,6-8H,1-2,4-5H2,(H2,11,12)
• InChI Key： PIZGOCQQIDSWGV-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC=C1OC1CCCC1

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 317.0±22.0 °C(Predicted)
• pka: 8.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE

Introduction to 3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE (CAS No. 1152595-98-6)

3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE, with the CAS number 1152595-98-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with a cyclopentyl ether moiety, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of 3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE consists of a pyridine ring substituted at the 3-position with a cyclopentyloxy group and an amino group at the 2-position. This arrangement imparts specific chemical and biological properties that have been explored in numerous studies. The cyclopentyl ether moiety contributes to the compound's lipophilicity, while the amino group provides potential for hydrogen bonding and interaction with biological targets.

In recent years, 3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE has been investigated for its potential therapeutic applications. One notable area of research is its use as a scaffold for the development of novel drugs targeting neurological disorders. Studies have shown that derivatives of this compound exhibit promising activity as modulators of neurotransmitter systems, particularly in relation to serotonin and dopamine receptors. These findings suggest that 3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE could serve as a lead compound for the design of new medications for conditions such as depression, anxiety, and Parkinson's disease.

Beyond its potential in neurological disorders, 3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE has also been studied for its anti-inflammatory properties. Research has demonstrated that certain derivatives of this compound can inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthetic accessibility of 3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE is another factor contributing to its widespread use in research. Various synthetic routes have been developed to produce this compound efficiently, allowing for easy modification and functionalization. One common approach involves the reaction of 2-chloropyridine with cyclopentyl alcohol followed by amination. This modular synthesis strategy enables chemists to introduce a wide range of substituents, thereby expanding the chemical space available for exploration.

In addition to its direct applications, 3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and functional group compatibility make it suitable for use in multistep synthetic sequences, where it can be transformed into compounds with diverse biological activities. For example, it has been used as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are important targets in cancer therapy.

The pharmacokinetic properties of 3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilic nature allows it to cross biological membranes efficiently, while its stability under physiological conditions ensures that it remains active in vivo. These properties make it an attractive candidate for drug development.

To further enhance its therapeutic potential, efforts have been made to optimize the pharmacological properties of 3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE. Structure-activity relationship (SAR) studies have identified key structural features that influence potency and selectivity. For instance, modifications to the cyclopentyl ether moiety or the substitution pattern on the pyridine ring can significantly affect binding affinity and selectivity towards specific receptors or enzymes.

Clinical trials involving compounds derived from 3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with good tolerability and pharmacodynamic effects observed in patients with various conditions. These findings underscore the potential of this compound as a foundation for developing new therapeutic agents.

In conclusion, 3-(CYCLOPENTYLOXY)PYRIDIN-2-AMINE (CAS No. 1152595-98-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and favorable properties make it an attractive candidate for the development of novel drugs targeting neurological disorders, inflammation, and cancer. Ongoing research continues to uncover new applications and optimize its pharmacological profile, solidifying its position as a valuable tool in modern drug discovery.